Cas no 1281267-23-9 ((2-Bromophenyl)(2,4-dimethylphenyl)methanol)

(2-Bromophenyl)(2,4-dimethylphenyl)methanol is a brominated aromatic alcohol featuring a sterically hindered structure due to the presence of ortho-substituted phenyl rings. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, ligands, and specialty chemicals. The bromine substituent enhances reactivity in cross-coupling reactions, while the hydroxyl group allows for further functionalization. Its rigid molecular framework may contribute to controlled stereoselectivity in synthetic pathways. The compound's stability under standard conditions makes it suitable for storage and handling in laboratory settings. Researchers value this derivative for its versatility in constructing complex molecular architectures.
(2-Bromophenyl)(2,4-dimethylphenyl)methanol structure
1281267-23-9 structure
Product Name:(2-Bromophenyl)(2,4-dimethylphenyl)methanol
CAS No:1281267-23-9
MF:C15H15BrO
MW:291.183003664017
MDL:MFCD12964390
CID:5207430
Update Time:2026-03-06

(2-Bromophenyl)(2,4-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Bromophenyl)(2,4-dimethylphenyl)methanol
    • 2-Bromo-2',4'-dimethylbenzhydrol
    • (2-bromophenyl)-(2,4-dimethylphenyl)methanol
    • MDL: MFCD12964390
    • Inchi: 1S/C15H15BrO/c1-10-7-8-12(11(2)9-10)15(17)13-5-3-4-6-14(13)16/h3-9,15,17H,1-2H3
    • InChI Key: KDNNMWHHZRQIIV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1C=CC(C)=CC=1C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2

(2-Bromophenyl)(2,4-dimethylphenyl)methanol Pricemore >>

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Additional information on (2-Bromophenyl)(2,4-dimethylphenyl)methanol

Introduction to (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol (CAS No. 1281267-23-9)

The compound (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol, identified by the CAS registry number 1281267-23-9, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex aromatic structure, which includes a bromine atom and two methyl groups attached to the phenyl rings. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its ability to act as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, has been extensively studied, providing insights into its versatility in chemical synthesis.

In addition to its role in materials science, (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol has also gained attention in the pharmaceutical industry. Its structure has been utilized as a precursor for synthesizing bioactive molecules with potential therapeutic applications. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for drug development.

The synthesis of (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol involves a multi-step process that typically includes bromination, methylation, and hydroxylation reactions. These steps are carefully optimized to ensure high yield and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

From an environmental perspective, understanding the fate and transport of (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol in various ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on its biodegradation pathways under different environmental conditions, providing valuable insights into its ecological safety.

In conclusion, (2-Bromophenyl)(2,4-Dimethylphenyl)Methanol (CAS No. 1281267-23-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an important tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.

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